Cas no 67808-65-5 (Ethyl 5-formylthiophene-2-carboxylate)

• Product Name: Ethyl 5-formylthiophene-2-carboxylate
• CAS No: 67808-65-5
• MF: C₈H₈O₃S
• MW: 184.212321281433
• CID: 394097
• PubChem ID: 10797570
• Update Time: 2025-04-19

Ethyl 5-formylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-formylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 5-formyl-, ethyl ester
• DTXSID20444987
• SCHEMBL2653044
• 5-formyl-thiophene-2-carboxylic acid ethyl ester
• CS-0377026
• FT-0714734
• Ethyl5-formylthiophene-2-carboxylate
• AMY30176
• KFPZQIYCDXHRED-UHFFFAOYSA-N
• 67808-65-5

• Inchi： 1S/C8H8O3S/c1-2-11-8(10)7-4-3-6(5-9)12-7/h3-5H,2H2,1H3
• InChI Key： KFPZQIYCDXHRED-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C(=O)OCC

Computed Properties

• Exact Mass: 184.01944
• Monoisotopic Mass: 184.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 43.37